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What is the molecular weight of Dcvc-13C3,15N?
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Compound of Interest

Compound Name: Dcvc-13C3,15N

cat. No.: B12368614

Technical Data Sheet: Dcvc-13C3,15N

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular weight of the isotopically labeled
compound S-(1,2-Dichlorovinyl)-L-cysteine-13C3,15N (Dcvc-13C3,15N).

Molecular Identity

e Compound Name: S-(1,2-Dichlorovinyl)-L-cysteine-13C3,15N

e Abbreviation: Dcvc-13C3,15N

e Base Compound: S-(1,2-Dichlorovinyl)-L-cysteine (DCVC)

* |sotopic Labeling: Three Carbon-13 (13C) atoms and one Nitrogen-15 (:°N) atom.

DCVC is a nephrotoxic metabolite of the industrial solvent trichloroethylene (TCE). The
isotopically labeled form, Dcve-13C3,15N, is a crucial tool in metabolic research, toxicological
studies, and as an internal standard for quantitative analysis by mass spectrometry.

Molecular Weight

The molecular weight of Dcve-13C3,15N has been computationally determined to be 220.06
g/mol [1]. This calculation takes into account the specific isotopes of each element in the
molecule.
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Table 1: Atomic Composition and Molecular Weight Calculation

Standard ]
. Isotopic

Atomic Total Mass (
Element . Isotope Mass ( Count

Weight ( g/mol )

g/mol )

g/mol )
Carbon

12.011 12C 12.000 2 24.000
(unlabeled)
Carbon

13C 13.003 3 39.009
(labeled)
Hydrogen 1.008 1H 1.008 7 7.056
Chlorine 35.453 35ClI /37Cl ~35.453 2 70.906
Nitrogen

14.007 14N 14.003 0 0.000
(unlabeled)
Nitrogen

5N 15.000 1 15.000
(labeled)
Oxygen 15.999 160 15.995 2 31.990
Sulfur 32.06 325 31.972 1 31.972
Total
Molecular ~220.0 g/mol
Weight

Note: The total molecular weight is an approximation based on the sum of the isotopic masses.

The computed value of 220.06 g/mol from PubChem is more precise.[1]

The molecular formula for the unlabeled S-(1,2-Dichlorovinyl)-L-cysteine is CsH7Cl2NO2S[2][3].

Experimental Protocols and Signaling Pathways

The determination of molecular weight is a fundamental calculation based on atomic masses

and does not involve experimental protocols or biological signaling pathways. Therefore, this

section is not applicable to the scope of this technical data sheet.
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Logical Relationship Diagram

The following diagram illustrates the relationship between the parent compound and its
isotopically labeled variant.

S-(1,2-Dichlorovinyl)-L-cysteine (DCVC)
Molecular Formula: C5H7CI2NO2S

sotopic Labeling

Dcvc-13C3,15N
Molecular Formula: (13C)3C2H7CI2(15N)02S

Molecular Weight: 220.06 g/mol

Click to download full resolution via product page

Caption: Relationship between DCVC and its labeled form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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